Cas no 20461-86-3 (2,2-diethoxyacetic acid)

• Product Name: 2,2-diethoxyacetic acid
• CAS No: 20461-86-3
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 1393983
• PubChem ID: 3017504
• Update Time: 2025-04-20

2,2-diethoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, diethoxy-
• 2,2-diethoxyacetic acid
• AT19756
• AKOS006294753
• 20461-86-3
• DB-202424
• SCHEMBL1702793
• WFVKIANRKSZMGB-UHFFFAOYSA-N
• MFCD06208355
• EN300-143683
• 2,2-diethoxy acetic acid
• diethoxyacetic acid
• ALBB-037277

• Inchi： 1S/C6H12O4/c1-3-9-6(5(7)8)10-4-2/h6H,3-4H2,1-2H3,(H,7,8)
• InChI Key： WFVKIANRKSZMGB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)O)OCC

Computed Properties

• Exact Mass: 148.07356
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 95.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids